1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2,3,4-trimethoxybenzyl)piperazine

• IUPAC Name: 1-(2-bicyclo[2.2.1]hept-5-enylmethyl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C22H32N2O3/c1-25-20-7-6-18(21(26-2)22(20)27-3)14-23-8-10-24(11-9-23)15-19-13-16-4-5-17(19)12-16/h4-7,16-17,19H,8-15H2,1-3H3
• InChI Key: HXPUHVSTHVLUKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CN2CCN(CC2)CC3CC4CC3C=C4)OC)OC
• Molecular Formula: C22H32N2O3
• Molecular Weight: 372.5 g/mol

Description

1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2,3,4-trimethoxybenzyl)piperazine, also known as BTBP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, environmental science, and nuclear energy.

Mechanism of Action

The mechanism of action of 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2,3,4-trimethoxybenzyl)piperazine involves its ability to form stable complexes with metal ions, particularly actinides and lanthanides, through the coordination of its nitrogen and oxygen atoms. This results in the formation of chelates that are highly stable and selective towards these ions.
Biochemical and Physiological Effects:
1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2,3,4-trimethoxybenzyl)piperazine has been shown to have low toxicity and minimal side effects in animal studies, making it a promising candidate for medical applications. Its ability to selectively target and bind to certain receptors on cancer cells has been demonstrated in vitro, and further studies are underway to explore its potential as a cancer therapy agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2,3,4-trimethoxybenzyl)piperazine in lab experiments is its high selectivity towards actinide and lanthanide ions, which allows for their efficient separation and recovery. However, the synthesis of 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2,3,4-trimethoxybenzyl)piperazine can be challenging and requires specialized equipment and expertise. Additionally, its stability and selectivity can be affected by various factors, such as pH and competing ligands, which need to be carefully controlled.

Future Directions

There are several future directions for research on 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2,3,4-trimethoxybenzyl)piperazine, including exploring its potential as a cancer therapy agent, optimizing its synthesis and purification methods, and investigating its applications in environmental science and nuclear energy. Further studies are also needed to better understand its mechanism of action and its interactions with metal ions and biological systems.

Synthesis Methods

The synthesis of 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2,3,4-trimethoxybenzyl)piperazine involves a multi-step process, including the reaction of bicyclo[2.2.1]hept-5-en-2-ylmethylamine with 2,3,4-trimethoxybenzaldehyde, followed by the reduction of the resulting Schiff base with sodium borohydride, and finally, the reaction of the resulting amine with piperazine. This method has been optimized to achieve high yields and purity of 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2,3,4-trimethoxybenzyl)piperazine.

Scientific Research Applications

1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2,3,4-trimethoxybenzyl)piperazine has been extensively studied for its potential applications in the separation and recovery of actinide and lanthanide ions from nuclear waste streams. Its unique structural features allow it to selectively bind to these ions, thus facilitating their extraction and separation. 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2,3,4-trimethoxybenzyl)piperazine has also been investigated for its potential use in medical applications, such as cancer therapy and imaging, due to its ability to selectively target and bind to certain receptors on cancer cells.